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Compound of Interest

Compound Name: 3-Heptanone, 6-hydroxy-6-methyl-

Cat. No.: B049873

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-hydroxy-6-methylheptan-3-one, a
significant keto-alcohol with dual roles as a mammalian pheromone and a versatile synthetic
intermediate. This document details its chemical identity, physicochemical properties, and
provides an illustrative experimental protocol for its synthesis. Furthermore, it elucidates the
biological signaling pathway associated with its pheromonal activity, offering insights for
researchers in chemical ecology, neurobiology, and synthetic chemistry.

Chemical Identity and Nomenclature

The compound with the systematic name 6-hydroxy-6-methylheptan-3-one is a bifunctional
organic molecule containing both a ketone and a tertiary alcohol functional group.

IUPAC Name: 6-hydroxy-6-methylheptan-3-one[1]

CAS Number: 123065-56-5[2]

Molecular Formula: CsH1602

Molecular Weight: 144.21 g/mol [2]

Synonyms
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This compound is also known by several other names in the literature and chemical databases:
e 3-Heptanone, 6-hydroxy-6-methyl-
e 6-HYDROXY-6-METHYL-HEPTAN-3-ONE

Physicochemical and Spectroscopic Data

The following tables summarize the key physical, chemical, and spectroscopic properties of 6-
hydroxy-6-methylheptan-3-one.

ble 1: Physical and Chemical :

Property Value Source
Physical Form 0]] [2]
InChi Key FGPMBONEKHYAHO- 2]
UHFFFAOYSA-N
SMILES CCC(=0)CCC(C)(C)O [1]
Purity >95% (commercially available)  [2]
Storage Temperature -10°C [2]
Water Solubility (Predicted) 13.5 mg/mL [1]
logP (Predicted) 091-1.21 [1]

Table 2: Computed Molecular Descriptors

Descriptor Value Source
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

2 PubChem
Count
Rotatable Bond Count 4 PubChem
Topological Polar Surface Area  37.3 A2 PubChem
Complexity 116 PubChem
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Experimental Protocols

Synthesis of 6-hydroxy-6-methyl-2-heptanone (A
Representative Protocol)

While a specific protocol for 6-hydroxy-6-methylheptan-3-one is not readily available in the
provided search results, the synthesis of the closely related isomer, 6-hydroxy-6-methyl-2-

heptanone, provides a valuable representative experimental procedure. This synthesis involves
the hydration of the corresponding alkene.

Reaction Scheme:

Caption: Vomeronasal organ signaling pathway for pheromone detection.

Conclusion

6-hydroxy-6-methylheptan-3-one is a molecule of significant interest due to its defined
biological role as a pheromone and its utility as a building block in organic synthesis. This guide
provides essential data for researchers working with this compound, from its fundamental
properties to a detailed understanding of its mechanism of action at the molecular level. The
provided experimental and signaling pathway information serves as a foundation for further
investigation into its synthesis, analysis, and biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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